3-Iodo-5-(trifluoromethoxy)-1H-indazole

• IUPAC Name: 3-iodo-5-(trifluoromethoxy)-2H-indazole
• InChI: InChI=1S/C8H4F3IN2O/c9-8(10,11)15-4-1-2-6-5(3-4)7(12)14-13-6/h1-3H,(H,13,14)
• InChI Key: KCJAKLOGYIQMHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C=C1OC(F)(F)F)I
• Molecular Formula: C8H4F3IN2O
• Molecular Weight: 328.03 g/mol

Description

3-Iodo-5-(trifluoromethoxy)-1H-indazole is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. This compound is a halogenated indazole derivative that has been synthesized using different methods.

Scientific Research Applications

Advances in Heterocyclic Compound Synthesis

Heterocyclic compounds, including indazoles and triazoles, play a crucial role in the development of new drugs due to their diverse biological activities. The synthesis of these compounds, including eco-friendly approaches, has been extensively studied to explore their potential in treating various diseases and in applications beyond pharmacology, such as materials science and corrosion inhibition. For example, the eco-friendly synthesis of triazoles using novel catalysts highlights the importance of sustainable chemistry in creating compounds with significant applications in drug development and industrial processes (Souza et al., 2019).

Pharmacological Significance

Indazole derivatives have been identified for their promising anticancer and anti-inflammatory activities. They form the basis of a large number of compounds with potential therapeutic value, demonstrating the importance of structural variations in achieving desired biological activities. This suggests the potential for compounds like 3-Iodo-5-(trifluoromethoxy)-1H-indazole to serve as scaffolds for developing new therapeutic agents (Denya, Malan, & Joubert, 2018).

Material Science Applications

Triazole compounds have been investigated for their corrosion inhibition properties, offering valuable insights into the design of novel corrosion inhibitors for metals and alloys. This application is crucial for extending the life of materials in aggressive environments, demonstrating the versatility of triazole derivatives in various scientific and industrial applications (Hrimla et al., 2021).

Contribution to Fuel Cell Technology

Proton-conducting polymeric membranes based on triazole compounds, such as 1,2,4-triazole, have shown promise in fuel cell applications. These materials contribute to the development of more efficient and thermally stable fuel cell membranes, highlighting the potential of heterocyclic compounds in energy technologies (Prozorova & Pozdnyakov, 2023).

Mechanism of Action

Target of Action

This compound is a part of a unique class of chemicals and its specific targets in the biological system are still under investigation .

Mode of Action

It is known that the compound interacts with its targets in a specific manner, leading to changes in cellular processes .

Biochemical Pathways

As the research progresses, more information about the compound’s effects on various biochemical pathways will become available .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .